Cas no 176325-07-8 (1,6-Hexanediamine, N-(4-nitrophenyl)-)

• Product Name: 1,6-Hexanediamine, N-(4-nitrophenyl)-
• CAS No: 176325-07-8
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 1368805
• PubChem ID: 71353448
• Update Time: 2025-04-20

1,6-Hexanediamine, N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediamine, N-(4-nitrophenyl)-
• N'-(4-nitrophenyl)hexane-1,6-diamine
• DTXSID20778193
• N~1~-(4-Nitrophenyl)hexane-1,6-diamine
• 176325-07-8

• Inchi： 1S/C12H19N3O2/c13-9-3-1-2-4-10-14-11-5-7-12(8-6-11)15(16)17/h5-8,14H,1-4,9-10,13H2
• InChI Key： SONIVKUFEOCWRJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)NCCCCCCN)=O

Computed Properties

• Exact Mass: 237.14787
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 81.19